Cas no 1006435-21-7 (3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid
• CAS No: 1006435-21-7
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• MDL: MFCD06806052
• CID: 3060489
• PubChem ID: 19623568
• Update Time: 2025-05-21

3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl)propanoic acid
• 3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid
• 1006435-21-7
• CS-0264338
• 3-[3-(pyrrolidine-1-carbonyl)pyrazol-1-yl]propanoic acid
• GQB43521
• MFCD06806052
• 3-[3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-yl]propanoic acid
• 3-[3-(1-PYRROLIDINYLCARBONYL)-1H-PYRAZOL-1-YL]PROPANOIC ACID
• STK350294
• EN300-92613
• Z1263738507
• AKOS000315176
• 3-[3-(pyrrolidin-1-ylcarbonyl)-1H-pyrazol-1-yl]propanoic acid

• MDL： MFCD06806052
• Inchi： 1S/C11H15N3O3/c15-10(16)4-8-14-7-3-9(12-14)11(17)13-5-1-2-6-13/h3,7H,1-2,4-6,8H2,(H,15,16)
• InChI Key： ZCFRRMKHBAZOPL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(CCC(=O)O)N=1)N1CCCC1

Computed Properties

• Exact Mass: 237.11134135Da
• Monoisotopic Mass: 237.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid

Introduction to 3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid (CAS No. 1006435-21-7)

3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 1006435-21-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural framework of this molecule integrates key pharmacophoric elements, including a pyrazole core and a pyrrolidine side chain, which are known to contribute to its potential therapeutic properties.

The pyrazole moiety is a five-membered aromatic ring system containing two nitrogen atoms, which is widely recognized for its role in drug design due to its ability to interact with biological targets such as enzymes and receptors. In particular, derivatives of pyrazole have been extensively explored for their anti-inflammatory, antiviral, and anticancer properties. The presence of the pyrrolidine group further enhances the compound's structural diversity, allowing for unique interactions with biological systems. This combination of pharmacophores makes 3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid a versatile scaffold for developing novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of targeting specific biological pathways to modulate disease processes. The 3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid structure has been investigated for its potential role in inhibiting key enzymes involved in metabolic disorders and inflammation. Studies have demonstrated that the pyrazole-pyrrolidine hybrid can exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the pathogenesis of chronic inflammatory diseases. These findings align with the growing interest in developing small-molecule inhibitors that selectively target these enzymes without significant side effects.

In addition to its anti-inflammatory potential, 3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid has been explored for its anticancer properties. The compound's ability to interfere with critical cellular signaling pathways has been studied in various cancer models. Notably, research has shown that this molecule can induce apoptosis in cancer cells by modulating the activity of key transcription factors and cell cycle regulators. The pyrazole ring's interaction with DNA-binding proteins and the pyrrolidine side chain's ability to disrupt protein-protein interactions contribute to its cytotoxic effects. These mechanisms make it a promising candidate for further development into an anticancer therapeutic.

The synthesis of 3-3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under acidic or basic catalysis, followed by functional group transformations such as carboxylation and cyclization. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of the synthesis. These methods not only improve the scalability of production but also allow for the introduction of structural modifications to optimize biological activity.

The pharmacokinetic properties of 3-(pyrrolidine-1-carbonyl)-1H-pyrazol-1-ylpropanoic acid are another critical aspect that has been thoroughly examined. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The compound exhibits moderate solubility in water and lipids, which is favorable for oral administration. Additionally, preliminary data suggest that it undergoes metabolic degradation via cytochrome P450-mediated pathways, similar to many other heterocyclic compounds. Understanding these pharmacokinetic characteristics is essential for designing effective dosing regimens and minimizing potential drug-drug interactions.

Recent research has also focused on the computational modeling of 1006435-21-7, utilizing molecular docking simulations to predict its binding affinity to target proteins. These studies have provided valuable insights into how the compound interacts with biological receptors at the atomic level. By analyzing binding interactions, researchers can identify key residues responsible for drug efficacy and selectivity. This approach has accelerated the discovery process by allowing rapid screening of large libraries of compounds before experimental validation.

The potential applications of 3-(pyrrolidinecarbonyl)-hydrazinopyridine derivatives, including those derived from 1006435217, extend beyond oncology and inflammation management. Emerging evidence suggests that this class of compounds may also play a role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these molecules to cross the blood-brain barrier and interact with neuroprotective pathways makes them attractive candidates for further investigation in central nervous system disorders.

In conclusion, 3(3(pyrrolidinonecarbonyl))-hydrazinopyridine derivatives CAS 1006435217 represent a significant advancement in medicinal chemistry due to their diverse biological activities and structural versatility. Ongoing research continues to uncover new therapeutic applications for this compound class, underscoring their importance in addressing unmet medical needs. As our understanding of molecular mechanisms improves, so too does our ability to design more effective drugs based on structures like this one.